Cas no 893280-68-7 (2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide
• CAS No: 893280-68-7
• MF: C₂₄H₂₁FN₂O₄S
• MW: 452.497948408127
• CID: 5515078
• Update Time: 2025-06-08

2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]-N-(2-methoxyphenyl)acetamide
• 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C24H21FN2O4S/c1-31-22-13-7-5-11-20(22)26-24(28)15-27-14-23(18-9-3-6-12-21(18)27)32(29,30)16-17-8-2-4-10-19(17)25/h2-14H,15-16H2,1H3,(H,26,28)
• InChI Key： JEPHQPYSODRYQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2F)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide

Comprehensive Overview of 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide (CAS No. 893280-68-7)

The compound 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide (CAS No. 893280-68-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a fluorophenyl moiety and an indole core, this molecule is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonyl and acetamide functional groups, which contribute to its bioactivity and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The compound’s CAS No. 893280-68-7 is frequently searched in scientific databases, reflecting its relevance in studies related to kinase inhibition and signal transduction pathways. Its structural complexity makes it a candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide involves multi-step organic transformations, including Suzuki coupling and sulfonylation reactions. These methods are critical for achieving high yields and purity, which are essential for pharmacological evaluations. The compound’s lipophilicity and molecular weight are also key parameters optimized during drug design, aligning with the industry’s focus on bioavailability and ADMET properties.

The rise of AI-driven drug discovery has further amplified interest in molecules like CAS No. 893280-68-7. Computational tools, such as molecular docking and QSAR modeling, are employed to predict its interactions with biological targets. This aligns with the growing trend of in silico screening, which accelerates the identification of lead compounds. Researchers often query terms like "indole derivatives in drug design" or "fluorophenyl sulfonamides", highlighting the compound’s niche yet impactful role.

Beyond its pharmaceutical potential, 2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxyphenyl)acetamide is also studied for its chemical stability and solubility profiles. These properties are crucial for formulation development, especially in oral dosage forms. The compound’s methoxyphenyl group, for instance, may influence its metabolic fate, a subject of interest in pharmacokinetic studies.

In summary, CAS No. 893280-68-7 represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from targeted therapy to computational drug design—underscore its value in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in biopharmaceutical research.